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Compound of Interest

Compound Name: Hsd17B13-IN-59

Cat. No.: B12366065 Get Quote

Disclaimer: This document provides general guidance for handling Hsd17B13-IN-59, a potent

small molecule inhibitor. A specific Safety Data Sheet (SDS) for this compound is not publicly

available. Researchers must obtain the SDS from the vendor and consult their institution's

Environmental Health and Safety (EHS) department for specific handling and disposal

protocols. The information provided here is for investigational use only and is intended to

supplement, not replace, formal safety training and institutional protocols.

This guide is designed to provide researchers, scientists, and drug development professionals

with essential, immediate safety and logistical information for handling Hsd17B13-IN-59. By

providing clear procedural guidance, we aim to be a preferred source for laboratory safety and

chemical handling information.

Quantitative Safety Data
The following table summarizes typical quantitative safety data found in an SDS for a potent

small molecule inhibitor. Note: These values are illustrative and should be replaced with

compound-specific data from the official SDS for Hsd17B13-IN-59.
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Parameter Value Source

Formula C₂₀H₁₄ClN₃O₂ Vendor

Molecular Weight 363.8 g/mol Vendor

Physical State Solid Assumed

Boiling Point Not Determined SDS

Melting Point Not Determined SDS

Flash Point Not Applicable SDS

Explosion Limits Not Determined SDS

Odor Characteristic SDS

Acute Toxicity
No data available. Handle as a

potent compound.
SDS

Incompatible Materials Strong oxidizing agents SDS

Hazardous Decomposition

Products

Carbon oxides, nitrogen

oxides, phosgene
SDS

Personal Protective Equipment (PPE)
A thorough hazard assessment is required to determine the appropriate PPE for handling

Hsd17B13-IN-59.[1][2] The following table outlines the minimum recommended PPE.[1][3][4]
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Body Part Required PPE
Specifications and Best
Practices

Hands Double Nitrile Gloves

Wear two pairs of nitrile gloves

for incidental contact.[1] For

tasks with a higher risk of

exposure, consider wearing

Silver Shield gloves under the

outer nitrile gloves.[1] Change

gloves immediately upon

contamination.

Eyes/Face
Safety Glasses with Side

Shields or Goggles

Must meet ANSI Z87.1

standards.[1][5] A face shield

should be worn in addition to

safety glasses or goggles

when there is a splash hazard.

[3][5]

Body Laboratory Coat

A fire-resistant lab coat is

recommended, especially

when working with flammable

solvents.[3] Ensure the coat is

fully buttoned.

Respiratory Respirator (as needed)

A risk assessment should

determine if respiratory

protection is necessary,

particularly when handling the

compound as a powder

outside of a certified chemical

fume hood.[3][5] If required,

personnel must be fit-tested

and trained on the proper use

of the selected respirator.[5]

Feet Closed-Toe Shoes

Shoes should fully cover the

feet to protect against spills

and falling objects.[3]
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Experimental Protocols: Handling and Operational
Plan
Adherence to standard operating procedures is critical when working with potent compounds

like Hsd17B13-IN-59.

3.1. Engineering Controls

All work with the solid form of Hsd17B13-IN-59 should be conducted in a certified chemical

fume hood to minimize inhalation exposure.

Use of a powder-containment balance enclosure is recommended for weighing the

compound.

3.2. Step-by-Step Handling Procedure

Preparation: Before handling the compound, ensure all necessary PPE is donned correctly.

Prepare the work area within the chemical fume hood by lining it with absorbent, disposable

bench paper.

Weighing: Carefully weigh the desired amount of Hsd17B13-IN-59 in a tared, sealed

container within a balance enclosure or chemical fume hood.

Solubilization: Add the appropriate solvent to the container with the compound. Ensure the

container is securely capped and mix gently until the compound is fully dissolved.

Use in Experiments: When using the solution, employ safe laboratory practices to avoid

splashes and aerosol generation.

Decontamination: After use, decontaminate all surfaces and equipment that may have come

into contact with the compound using a suitable cleaning agent as recommended by your

institution's EHS.

3.3. Storage

Store Hsd17B13-IN-59 in a cool, dry, and well-ventilated area away from incompatible

materials such as strong oxidizing agents.
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The container should be tightly sealed and clearly labeled.

Disposal Plan
Proper disposal of chemical waste is essential for laboratory safety and environmental

protection.[6]

4.1. Waste Segregation

Solid Waste: Items lightly contaminated with Hsd17B13-IN-59, such as gloves, paper towels,

and pipette tips, should be collected in a designated, labeled hazardous waste container.[7]

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

separate, clearly labeled hazardous waste container. Do not mix incompatible waste

streams.[8][9]

Sharps: Chemically contaminated sharps, such as needles and razor blades, must be

disposed of in a designated, puncture-resistant sharps container.[9]

4.2. Container Management

All waste containers must be kept closed except when adding waste.[10]

Ensure all waste containers are clearly labeled with their contents.[6]

4.3. Final Disposal

Arrange for the disposal of all hazardous waste through your institution's EHS department or

a licensed waste disposal service.[6]

Empty containers must be triple-rinsed with a suitable solvent, and the rinsate collected as

hazardous waste, before the container can be disposed of as regular laboratory waste.[10]

[11] The label on the empty container should be defaced or removed.[10][11]

Visualizations
Diagram 1: Experimental Workflow for Handling Hsd17B13-IN-59
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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